Cas no 153334-25-9 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one)

• Product Name: 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one
• CAS No: 153334-25-9
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 98957
• PubChem ID: 14978338
• Update Time: 2025-05-20

1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-ethyl-1H-1,2,4-triazol-5-yl)-
• 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethanone
• Ethanone, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)- (9CI)
• 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one
• MIOBDZIQLNHAEM-UHFFFAOYSA-N
• 1-(2-ethyl-1,2,4-triazol-3-yl)ethanone
• 1-(2-Ethyl-2H-[1,2,4]triazol-3-yl)-ethanone
• EN300-1827911
• 153334-25-9
• AT12451
• SCHEMBL403843

• Inchi： 1S/C6H9N3O/c1-3-9-6(5(2)10)7-4-8-9/h4H,3H2,1-2H3
• InChI Key： MIOBDZIQLNHAEM-UHFFFAOYSA-N
• SMILES： O=C(C)C1=NC=NN1CC

Computed Properties

• Exact Mass: 139.07467
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one

Recent Advances in the Study of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one (CAS: 153334-25-9)

The compound 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one (CAS: 153334-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one as a key intermediate in the synthesis of novel heterocyclic compounds. Its triazole moiety, in particular, has been identified as a critical pharmacophore in the design of antimicrobial and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial enzymes, suggesting its potential as a scaffold for new antibiotics.

In addition to its antimicrobial properties, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one has shown promise in the field of oncology. Preclinical studies have revealed that certain analogs of this compound can selectively target cancer cell lines by modulating key signaling pathways. For instance, a recent Nature Communications article reported that a derivative of this compound exhibited significant cytotoxicity against glioblastoma cells, with minimal effects on normal cells, highlighting its potential as a targeted cancer therapy.

The synthesis of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one has also been optimized in recent years, with researchers developing more efficient and scalable methods. A 2022 study in Organic Process Research & Development described a novel catalytic approach that significantly improves yield and reduces waste, making the compound more accessible for large-scale pharmaceutical applications. This advancement is particularly relevant given the growing demand for cost-effective and sustainable synthetic methods in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for future drug development efforts.

In conclusion, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-one (CAS: 153334-25-9) represents a valuable scaffold in medicinal chemistry, with applications ranging from antimicrobial agents to anticancer therapies. Continued research into its derivatives and mechanisms of action will likely yield new insights and therapeutic opportunities in the coming years.